6-bromo-N-cyclohexyl-N-methyl-2-oxo-2H-chromene-3-carboxamide
Description
6-bromo-N-cyclohexyl-N-methyl-2-oxo-2H-chromene-3-carboxamide is a heterocyclic compound belonging to the class of chromene derivatives. This compound has gained significant attention due to its potential applications in medicinal chemistry and other scientific fields. The molecular formula of this compound is C17H20BrNO3, and it is known for its unique structural properties and biological activities.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 6-bromo-N-cyclohexyl-N-methyl-2-oxo-2H-chromene-3-carboxamide typically involves the Knoevenagel condensation reaction. This reaction is carried out between 5-bromo-2-hydroxybenzaldehyde and ethyl cyanoacetate in the presence of a catalyst such as trifluoroacetic acid (CF3COOH). The reaction
Properties
Molecular Formula |
C17H18BrNO3 |
|---|---|
Molecular Weight |
364.2 g/mol |
IUPAC Name |
6-bromo-N-cyclohexyl-N-methyl-2-oxochromene-3-carboxamide |
InChI |
InChI=1S/C17H18BrNO3/c1-19(13-5-3-2-4-6-13)16(20)14-10-11-9-12(18)7-8-15(11)22-17(14)21/h7-10,13H,2-6H2,1H3 |
InChI Key |
GLKKOOOFIQEMBR-UHFFFAOYSA-N |
Canonical SMILES |
CN(C1CCCCC1)C(=O)C2=CC3=C(C=CC(=C3)Br)OC2=O |
Origin of Product |
United States |
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